Cas no 132994-04-8 (Ethyl 2-amino-1-cyano-5,6,7,8-tetrahydroindolizine-3-carboxylate)

• Product Name: Ethyl 2-amino-1-cyano-5,6,7,8-tetrahydroindolizine-3-carboxylate
• CAS No: 132994-04-8
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 899366
• Update Time: 2025-10-20

Ethyl 2-amino-1-cyano-5,6,7,8-tetrahydroindolizine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-1-cyano-5,6,7,8-tetrahydroindolizine-3-carboxylate
• 2-amino-1-cyano-5,6,7,8-tetrahydro-indolizine-3-carboxylic acid ethyl ester
• 5,6,7,8-tetrahydro-2-amino-3-ethoxycarbonyl-1-cyanoindolizine

• Inchi： 1S/C12H15N3O2/c1-2-17-12(16)11-10(14)8(7-13)9-5-3-4-6-15(9)11/h2-6,14H2,1H3
• InChI Key： BLIODJPMVYMPJT-UHFFFAOYSA-N
• SMILES： N12CCCCC1=C(C(N)=C2C(=O)OCC)C#N

Computed Properties

• Exact Mass: 233.11600

Experimental Properties

• PSA: 81.04000
• LogP: 2.03618

Additional information on Ethyl 2-amino-1-cyano-5,6,7,8-tetrahydroindolizine-3-carboxylate

Ethyl 2-amino-1-cyano-5,6,7,8-tetrahydroindolizine-3-carboxylate: A Comprehensive Overview

Ethyl 2-amino-1-cyano-5,6,7,8-tetrahydroindolizine-3-carboxylate is a complex organic compound with the CAS number 132994-04-8. This compound belongs to the class of indolizine derivatives and is characterized by its unique structural features and potential applications in various fields of chemistry and pharmacology. The molecule consists of a tetrahydroindolizine ring system with substituents at positions 2 (amino group), 1 (cyano group), and 3 (ethoxycarbonyl group). These functional groups contribute to its versatile reactivity and make it an interesting subject for both academic and industrial research.

Recent studies have highlighted the significance of tetrahydroindolizine derivatives in drug discovery and development. The presence of an amino group at position 2 and a cyano group at position 1 introduces significant steric and electronic effects into the molecule. These effects can influence the compound's interaction with biological targets, such as enzymes or receptors. For instance, researchers have explored the potential of this compound as a lead molecule for designing inhibitors of certain kinases involved in cancer progression.

The ethoxycarbonyl group at position 3 plays a crucial role in modulating the compound's solubility and bioavailability. This substituent can be readily modified through simple chemical transformations to generate a library of analogs for high-throughput screening in pharmaceutical research. The ability to tweak this group while maintaining the core tetrahydroindolizine structure makes Ethyl 2-amino-1-cyano-5,6,7,8-tetrahydroindolizine-3-carboxylate a valuable starting material for medicinal chemists.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that showcase the versatility of modern organic synthesis techniques. The construction of the tetrahydroindolizine ring system typically requires careful planning to ensure high yields and selectivity. Researchers have employed methods such as cycloaddition reactions or stepwise cyclization strategies to assemble this complex structure. These synthetic routes not only highlight the compound's accessibility but also underscore its potential for large-scale production if needed.

In terms of applications beyond drug discovery, Ethyl 2-amino-1-cyano-5,6,7,8-tetrahydroindolizine-3-carboxylate has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics or as a precursor for advanced materials with tailored functionalities. For example, recent studies have explored its potential as an active layer material in organic photovoltaic devices due to its ability to absorb light across a broad spectrum.

Moreover, the compound's stability under various conditions has been thoroughly investigated to assess its suitability for different applications. Results indicate that it exhibits good thermal stability up to moderate temperatures and is resistant to hydrolysis under neutral conditions. These properties are advantageous for both laboratory experiments and industrial processes where long-term stability is required.

Looking ahead, ongoing research aims to further elucidate the biological activity and mechanism of action of Ethyl 2-amino-1-cyano-5,6,7,8-tetrahydroindolizine-3-carboxylate. Collaborative efforts between chemists and biologists are focusing on understanding how this compound interacts with cellular pathways at molecular levels. Such insights could pave the way for its use in treating diseases such as cancer or neurodegenerative disorders.

In conclusion,Ethyl 2-amino-1-cyano-5,6,7,8-tetrahydroindolizine-3-carboxylate stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structure enables it to serve as both a valuable tool for fundamental research and a promising candidate for practical applications in medicine and materials science.